(R)-alpha-aminopropionitrile

• Molecular Formula: C3H6N2
• Molecular Weight: 70.09 g/mol
• IUPAC Name: (2R)-2-aminopropanenitrile
• InChI: InChI=1S/C3H6N2/c1-3(5)2-4/h3H,5H2,1H3/t3-/m1/s1
• InChI Key: UAMZETBJZRERCQ-GSVOUGTGSA-N
• Isomeric SMILES: C[C@H](C#N)N
• Canonical SMILES: CC(C#N)N

Description

(R)-alpha-aminopropionitrile is an alpha-aminopropionitrile. It is an enantiomer of a (S)-alpha-aminopropionitrile.

Scientific Research Applications

Effects on Corneal Tissue

(R)-alpha-aminopropionitrile is studied for its effects on corneal tissue, particularly in enhancing long-term compliance and reducing refractive regression after radial keratotomy in rabbits. This application is based on its ability to inhibit cross-linking of collagen, thus enhancing the flexibility of scar tissue (Moorhead et al., 1984).

Radiation Reaction Preventive Agent

Another research area involves the use of (R)-alpha-aminopropionitrile as a radiation reaction preventive agent, particularly in preventing radiation-induced lung fibrosis in rats and mice. The compound significantly prevented an increase in collagen content, suggesting its potential in managing radiation reactions (Percarpio & Fischer, 1976).

Role in Biochemical Reactions

The compound has been identified as a precursor of alanine in cultures of a psychrophilic basidiomycete. This discovery highlights its role in the biochemical processes of certain organisms (Strobel, 1966).

Impact on Vascular Collagen and Blood Pressure

Research also shows that (R)-alpha-aminopropionitrile can prevent the rise in blood pressure induced by certain conditions in rats, along with a reduction in the more highly crosslinked form of vascular collagen. This indicates its potential role in cardiovascular research (Iwatsuki et al., 1977).

Interaction with Lysyl Oxidase

Significant interaction with lysyl oxidase, an enzyme initiating cross-linkage in elastin and collagen, has been noted. This interaction is crucial for understanding its potential therapeutic applications in tissue repair and fibrosis management (Tang et al., 1983).

Potential in Treating Nerve and Spinal Cord Injuries

There is potential for its use in treating injured spinal cord and peripheral nerve by altering the physical characteristics of fibrous scar tissue, thus aiding in axon regeneration (Rankin et al., 1983).

Beta-alanine Production Optimization

(R)-alpha-aminopropionitrile has been used in the optimization of beta-alanine production, an important beta amino acid, showcasing its utility in biotechnological applications (Liang et al., 2008).

Effect on Lung Development

Studies have shown that it can affect lung development in rats, impacting factors like lung volume, weight, and alveolar multiplication, thus highlighting its significance in developmental biology (Das Rm, 1980).